Cas no 106073-37-4 (Pyrimidine, 5-butyl-4-(4-methylphenyl)-2-phenyl-)

• Product Name: Pyrimidine, 5-butyl-4-(4-methylphenyl)-2-phenyl-
• CAS No: 106073-37-4
• MF: C₂₁H₂₂N₂
• MW: 302.412785053253
• CID: 1170323
• Update Time: 2024-07-26

Pyrimidine, 5-butyl-4-(4-methylphenyl)-2-phenyl- Chemical and Physical Properties

Names and Identifiers

• Pyrimidine, 5-butyl-4-(4-methylphenyl)-2-phenyl-

• Inchi： 1S/C21H22N2/c1-3-4-8-19-15-22-21(18-9-6-5-7-10-18)23-20(19)17-13-11-16(2)12-14-17/h5-7,9-15H,3-4,8H2,1-2H3
• InChI Key： REXZDRRLJGZTJF-UHFFFAOYSA-N
• SMILES： C1(C2=CC=CC=C2)=NC=C(CCCC)C(C2=CC=C(C)C=C2)=N1

Computed Properties

• Exact Mass: 302.17846

Experimental Properties

• Density: 1.048±0.06 g/cm3(Predicted)
• Boiling Point: 394.5±42.0 °C(Predicted)
• PSA: 25.78
• pka: 1.87±0.29(Predicted)